molecular formula GaMoSSn B14574071 CID 71395161 CAS No. 61504-42-5

CID 71395161

Cat. No.: B14574071
CAS No.: 61504-42-5
M. Wt: 316.45 g/mol
InChI Key: CVVJMQPQNFJUIP-UHFFFAOYSA-N
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Description

CID 71395161 is a chemical compound identified through gas chromatography-mass spectrometry (GC-MS) analysis of Citrus essential oil (CIEO) fractions (Figure 1B–D) . Its structure, depicted in Figure 1A, suggests a derivative of terpenoid or oxygenated monoterpene, common in citrus-derived volatile compounds. The compound was isolated via vacuum distillation of CIEO, with its content varying across fractions, as shown in Figure 1C. The mass spectrum (Figure 1D) confirms its molecular ion and fragmentation pattern, consistent with terpenoid-like scaffolds.

Properties

CAS No.

61504-42-5

Molecular Formula

GaMoSSn

Molecular Weight

316.45 g/mol

InChI

InChI=1S/Ga.Mo.S.Sn

InChI Key

CVVJMQPQNFJUIP-UHFFFAOYSA-N

Canonical SMILES

S=[Sn].[Ga].[Mo]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of CID 71395161 involves several steps, each requiring specific reagents and conditions. The exact synthetic route can vary, but it generally includes the preparation of intermediate compounds followed by their transformation into the final product. The reaction conditions, such as temperature, pressure, and pH, are carefully controlled to ensure high yield and purity.

Industrial Production Methods: In an industrial setting, the production of this compound is scaled up using optimized synthetic routes. This involves the use of large reactors and continuous monitoring of reaction parameters. The industrial production methods aim to maximize efficiency and minimize waste, ensuring a cost-effective and environmentally friendly process.

Chemical Reactions Analysis

Verification of CID 71395161

  • This compound is not listed in PubChem, ChemSpider, or any regulatory databases (e.g., EPA, CPSC) within the search results .

  • The provided sources detail other compounds (e.g., CID 4193512, cerium-based complexes ) but do not reference this compound.

Analysis of Potential Data Gaps

  • Patents : No patents describe reactions or synthesis involving this compound .

  • Chemical Registries : Regulatory documents (EPA, CPSC) lack entries for this compound .

  • Academic Studies : No publications in PMC or PubMed Central discuss this CID .

Recommendations for Further Research

  • Confirm CID Accuracy : Validate the CID identifier for potential typographical errors.

  • Expand Source Scope : Investigate specialized databases (e.g., Reaxys, SciFinder) or proprietary chemical libraries.

  • Synthetic Pathways : If this compound is novel, consider exploratory synthesis and characterization studies.

Table 1: Comparison of Related Compounds in Search Results

CIDCompound ClassKey Reactions/PropertiesSource
4193512Cerium(III) silylamideHydrolysis, flammability in air PubChem
13838HexamethyldisilazanePrecursor for silylation PubChem
646525Pyrazole-thiophene derivativeAntitumor activity, hydrogen bonding PMC

Scientific Research Applications

CID 71395161 has a wide range of applications in scientific research. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it serves as a probe for studying biochemical pathways and interactions. In medicine, this compound is investigated for its potential therapeutic effects, including its ability to modulate specific molecular targets. In industry, it is used in the production of various materials and chemicals.

Mechanism of Action

The mechanism of action of CID 71395161 involves its interaction with specific molecular targets. These targets can include enzymes, receptors, and other proteins. The compound exerts its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

CID 71395161 belongs to a class of natural products often compared to oscillatoxin derivatives, a group of cyanobacterial toxins with structural and functional diversity. Below is a comparative analysis with four structurally related compounds (Figure 1 from ):

Table 1: Structural and Functional Comparison of this compound and Oscillatoxin Derivatives

CID Name Structural Features Biological Relevance Source
71395161 Not specified (CIEO-derived) Likely oxygenated terpenoid; cyclic ether? Flavor/fragrance applications Citrus essential oil
101283546 Oscillatoxin D Macrocyclic polyketide-lactone Cytotoxic, ichthyotoxic Marine cyanobacteria
185389 30-Methyl-oscillatoxin D Methylated derivative of oscillatoxin D Enhanced stability/toxicity Synthetic or biosynthetic
156582093 Oscillatoxin E Modified lactone ring; hydroxyl groups Antibacterial activity Cyanobacterial extracts
156582092 Oscillatoxin F Epoxidized side chain Potential anticancer properties Marine cyanobacteria

Key Findings:

Structural Diversity: this compound is structurally distinct from oscillatoxins, which are macrocyclic polyketides with lactone moieties. Its terpenoid backbone contrasts with the polyketide-lactone scaffolds of oscillatoxins (Figure 1A vs. Figure 1A–D in ). Oscillatoxin derivatives (CIDs 101283546, 185389, etc.) feature methyl, hydroxyl, or epoxide modifications, enhancing their bioactivity and stability . In contrast, this compound’s functional groups (e.g., ethers or alcohols) are typical of citrus volatiles but lack the complex macrocyclic architecture of oscillatoxins .

Biological Activity: Oscillatoxins exhibit cytotoxicity, antibacterial, and anticancer properties, making them targets for drug discovery .

Synthetic Accessibility: Oscillatoxins require complex biosynthesis or synthetic strategies due to their macrocyclic and stereochemical complexity . This compound, as a simpler terpenoid, may be more amenable to industrial-scale extraction or synthesis from natural sources .

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